Cas no 6789-63-5 ( )

• Product Name: &nbsp
• CAS No: 6789-63-5
• MF: C₅H₃Cl₄N₃
• MW: 246.909416437149
• CID: 967615
• PubChem ID: 312618
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(trichloromethyl)pyrimidin-4-amine
• DTXSID10310208
• NSC222741
• NSC-222741
• 6789-63-5
•  

• Inchi： 1S/C5H3Cl4N3/c6-4-11-2(5(7,8)9)1-3(10)12-4/h1H,(H2,10,11,12)
• InChI Key： CWSHEOBASCZQQU-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(N)N=C(N=1)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 244.90839
• Monoisotopic Mass: 244.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.745
• Boiling Point: 414.9°C at 760 mmHg
• Flash Point: 204.7°C
• Refractive Index: 1.634
• PSA: 51.8